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Compound of Interest

Compound Name: GEM144

Cat. No.: B15143303 Get Quote

Researchers and drug development professionals handling GEM144, a potent dual inhibitor of

DNA polymerase α (POLA1) and HDAC11, must adhere to stringent disposal procedures to

ensure laboratory safety and environmental protection.[1][2][3] While specific disposal

protocols for GEM144 are not publicly available, this guide provides a framework for its proper

disposal based on general best practices for antineoplastic and other hazardous drugs.[4]

GEM144 is recognized for its significant antitumor activity, which underscores its potential as a

hazardous compound requiring careful management from acquisition to disposal.[2][3][5] The

following procedures are designed to provide essential, immediate safety and logistical

information for researchers.

Chemical and Physical Properties of GEM144
A clear understanding of the compound's properties is foundational to safe handling and

disposal.
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Property Value

Molecular Formula C28H31NO5

Molecular Weight 461.55 g/mol

CAS Number 2487526-28-1

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C

Source: DC Chemicals[6]

Standard Operating Procedure for GEM144 Disposal
Given the cytotoxic potential of GEM144, all waste generated during its handling must be

treated as hazardous chemical waste.[4] The following step-by-step guide outlines the

recommended disposal process.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety

goggles, when handling GEM144 and its associated waste.[4]

2. Waste Segregation:

All materials that come into contact with GEM144 must be segregated from general

laboratory waste. This includes, but is not limited to:

Unused or expired GEM144 powder.

Stock solutions and diluted solutions containing GEM144.

Contaminated labware (e.g., vials, pipette tips, culture plates).

Contaminated consumables (e.g., gloves, absorbent pads).

3. Solid Waste Disposal:
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Contaminated Sharps: Needles and syringes that have come into contact with GEM144
should be placed directly into a designated sharps container for hazardous chemical waste.

[4] These are often color-coded (e.g., black) to differentiate them from biohazardous sharps

containers (e.g., red).[4]

Contaminated Labware and Consumables: All other solid waste, such as vials, pipette tips,

and gloves, should be collected in a clearly labeled, leak-proof hazardous waste container.[4]

4. Liquid Waste Disposal:

Stock Solutions and Experimental Media: All liquid waste containing GEM144 should be

collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not pour

GEM144 solutions down the drain.[7][8]

The container should be labeled with "Hazardous Waste" and the chemical name "GEM144."

5. Decontamination:

Work surfaces and equipment should be decontaminated after handling GEM144. The

appropriate decontamination procedure should be determined in consultation with your

institution's Environmental Health and Safety (EHS) department.

6. Waste Pickup and Disposal:

All hazardous waste must be disposed of through your institution's certified hazardous waste

management program.[9] Follow your institution's specific procedures for requesting a waste

pickup.

Do not mix GEM144 waste with other chemical waste streams unless explicitly permitted by

your EHS department.[4]

Experimental Protocols
No specific experimental protocols for the disposal of GEM144 were found in the provided

search results. The disposal procedures outlined above are based on general guidelines for

hazardous chemical and antineoplastic drug waste.
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GEM144 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of GEM144 waste

in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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